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Compound of Interest

Compound Name: Glutaric acid

Cat. No.: B7766552

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of glutaric acid, a dicarboxylic acid of
significant interest in biomedical research and pharmaceutical development. This document
details its chemical and physical properties, outlines key experimental methodologies, and
explores its role in metabolic pathways and drug formulation.

Core Properties of Glutaric Acid

Glutaric acid, systematically known as pentanedioic acid, is a five-carbon linear dicarboxylic
acid. Its fundamental properties are summarized below.
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Property Value Reference
CAS Number 110-94-1 [LI[21031[41[5]
Molecular Formula CsHsOa4
Molecular Weight 132.11 g/mol
Colorless crystals or white
Appearance .
solid
Melting Point 95-98 °C
Boiling Point 200 °C at 20 mmHg
Water Solubility Over 50% (w/w)
- Soluble in alcohol and
Solubility

chloroform

Toxicological Data

Test Species Route Value
LD50 Mouse Oral 6000 mg/kg
LD50 Rabbit Dermal 20000 mg/kg

Glutaric acid may cause skin and eye irritation. Acute hazards suggest it may be harmful if
ingested, inhaled, or absorbed through the skin.

Applications in Research and Drug Development

Glutaric acid is a versatile molecule with several applications in the pharmaceutical industry
and biomedical research:

e Drug Development: It is used in the development of prodrugs to enhance solubility and
control the release of active pharmaceutical ingredients (APIs). Glutaric acid can also be
used to create cocrystals with APIs that have low solubility, thereby improving their oral
bioavailability.
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e Bioconjugation: It can act as a spacer molecule in bioconjugates, which can improve the
intracellular uptake of these complex molecules.

e Polymer Synthesis: Glutaric acid is a building block for the synthesis of polyesters and
polyamides.

» Biomarker: Elevated levels of glutaric acid and its derivatives in urine and blood are key
biomarkers for the diagnosis of glutaric aciduria type |, an inherited metabolic disorder.

Metabolic Significance and Signaling Pathways

Glutaric acid is a natural intermediate in the metabolism of the amino acids lysine,
hydroxylysine, and tryptophan. The enzymatic deficiency of glutaryl-CoA dehydrogenase in the
inherited disorder glutaric aciduria type | leads to the accumulation of glutaric acid, 3-
hydroxyglutaric acid, and glutaconic acid. This accumulation is neurotoxic and can lead to
severe encephalopathy.

The catabolic pathway of L-lysine leading to the formation of glutaric acid is depicted below.
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Lysine Catabolism Leading to Glutaric Acid
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Caption: Metabolic pathway of L-lysine and the formation of glutaric acid.

In glutaric aciduria type |, a deficiency in the enzyme glutaryl-CoA dehydrogenase leads to the
accumulation of glutaric acid and 3-hydroxyglutaric acid, which are neurotoxic. It has been
proposed that metabolites of the kynurenine pathway may also play a role in the pathogenesis
of this disease.

Experimental Protocols
Synthesis of Glutaric Acid from Trimethylene Cyanide

This protocol outlines a laboratory-scale synthesis of glutaric acid.

Materials:
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e Trimethylene cyanide

e Concentrated hydrochloric acid
o Ether

Procedure:

e In a 2-liter round-bottom flask, combine 100 g of trimethylene cyanide and 500 g of
concentrated hydrochloric acid.

» Reflux the mixture for approximately four hours.

o Evaporate the solution to dryness, preferably under reduced pressure. The resulting residue
contains glutaric acid and ammonium chloride.

o Extract the dry residue with approximately 300 cc of boiling ether.

« Filter the ether solution and perform two additional extractions of the residue with 100-cc
portions of boiling ether.

o Combine the ether extracts and evaporate the volume to 150-200 cc. Crystallization of
glutaric acid will commence.

e Cool the solution to complete the crystallization process.

o Collect the crystals by filtration and purify by recrystallization from benzene if necessary.

Quantification of Glutaric Acid in Urine by HPLC

This method is for the diagnosis of glutaric acidemia type |.
Materials:

e Urine sample

e 1-pyrenebutyric hydrazide (PBH) as a derivatizing agent

e [nternal standard
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e C18 HPLC column
e Fluorometric detector
Procedure:

» Derivatization: Derivatize the glutaric acid and 3-hydroxyglutaric acid in the urine sample,
along with an internal standard, with 1-pyrenebutyric hydrazide (PBH).

o Chromatographic Separation: Separate the derivatized compounds on a C18 column.

o Detection: Detect the fluorescent derivatives using a fluorometric detector with an excitation
wavelength of 345 nm and an emission wavelength of 475 nm.

» Quantification: Create a calibration curve by plotting the relative fluorescence intensity (peak
area ratio of the analyte to the internal standard) against the concentration for a series of
standards. Use this curve to determine the concentration of glutaric acid in the urine
sample.

Experimental Workflow for Cocrystal Screening

This workflow is used to identify cocrystals of an active pharmaceutical ingredient (API1) with
glutaric acid to improve the API's oral bioavailability.
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Workflow for API-Glutaric Acid Cocrystal Screening
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Design Cocrystal Screen
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'

Select Carboxylic Acid Coformers
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l
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l

Identify 'Hits'
(API-Glutaric Acid Cocrystal)

'

Physical Characterization
(Thermal, Spectroscopic, X-ray)

l

Measure Aqueous
Dissolution Rate

'

In Vivo Bioavailability Study
(e.g., Dog Model)

End: Improved Oral Bioavailability
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Caption: A logical workflow for identifying and validating a glutaric acid cocrystal.
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Procedure (Slurry Crystallization):

e Add an excess of the API and glutaric acid (typically in a 1:1 molar ratio) to a vial containing
a suitable solvent.

 Stir the resulting slurry at a constant temperature for an extended period (e.g., 24-48 hours)
to reach equilibrium.

« |solate the solid phase by filtration.

e Analyze the solid using technigues such as Powder X-ray Diffraction (PXRD) and Differential
Scanning Calorimetry (DSC) to determine if a cocrystal has formed.

This guide provides a foundational understanding of glutaric acid for professionals in research
and drug development. The provided data and protocols serve as a starting point for further
investigation and application of this versatile dicarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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